Cas no 2026555-35-9 (2-[[(3-Bromo-4-pyridinyl)methyl]amino]ethanol)

• Product Name: 2-[[(3-Bromo-4-pyridinyl)methyl]amino]ethanol
• CAS No: 2026555-35-9
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 6288176
• Update Time: 2025-06-20

2-[[(3-Bromo-4-pyridinyl)methyl]amino]ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[[(3-Bromo-4-pyridinyl)methyl]amino]ethanol

• Inchi： 1S/C8H11BrN2O/c9-8-6-10-2-1-7(8)5-11-3-4-12/h1-2,6,11-12H,3-5H2
• InChI Key： YQBYNLDXEWFMDE-UHFFFAOYSA-N
• SMILES： C(O)CNCC1C=CN=CC=1Br

Experimental Properties

• Density: 1.495±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 362.5±32.0 °C(Predicted)
• pka: 14.66±0.10(Predicted)

Additional information on 2-[[(3-Bromo-4-pyridinyl)methyl]amino]ethanol

Introduction to 2-[[(3-Bromo-4-pyridinyl)methyl]amino]ethanol (CAS No. 2026555-35-9)

2-[[(3-Bromo-4-pyridinyl)methyl]amino]ethanol, identified by its CAS number 2026555-35-9, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound features a unique structural framework that includes a pyridine ring substituted with a bromine atom at the 3-position and a methylamino group at the 4-position, connected to an ethanol moiety through an amine linkage. The presence of both bromine and nitrogen-containing functional groups makes it a versatile intermediate for the synthesis of various bioactive molecules.

The< strong> molecular structure of 2-[[(3-Bromo-4-pyridinyl)methyl]amino]ethanol imparts distinct chemical properties that make it valuable in drug discovery and development. The brominated pyridine ring serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of complex organic molecules. Additionally, the amine group can participate in hydrogen bonding interactions, enhancing the compound's solubility and bioavailability in biological systems.

In recent years, there has been growing interest in developing small-molecule modulators targeting protein-protein interactions (PPIs) for therapeutic applications. The< strong> pyridine scaffold found in 2-[[(3-Bromo-4-pyridinyl)methyl]amino]ethanol has been explored as a pharmacophore in several drug candidates due to its ability to mimic natural amino acid residues and interact with hydrophobic pockets in protein binding sites. For instance, studies have shown that pyridine-based compounds can effectively disrupt aberrant signaling pathways involved in cancer and inflammatory diseases.

One of the most compelling aspects of 2-[[(3-Bromo-4-pyridinyl)methyl]amino]ethanol is its potential as a precursor for the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling, and their dysregulation is implicated in numerous diseases, particularly cancer. The< strong>methylamino group in this compound can be modified to create specific interactions with the ATP-binding pockets of kinases, leading to the development of potent and selective inhibitors. Recent advances in medicinal chemistry have demonstrated that incorporating halogenated pyridines into kinase inhibitors enhances their binding affinity and pharmacokinetic properties.

The< strong> ethanol moiety at the end of the molecule not only contributes to its solubility but also provides a site for further derivatization. This flexibility allows chemists to tailor the compound's properties for specific applications, such as prodrugs or targeted delivery systems. For example, esterification or etherification of the ethanol group can improve metabolic stability or enhance cellular uptake.

Recent research has also highlighted the< strong> role of brominated pyridines in antiviral and antibacterial agents. The bromine atom at the 3-position of the pyridine ring can be leveraged to develop compounds with enhanced binding affinity to viral proteases or bacterial enzymes. This has led to several promising candidates being investigated in preclinical studies for their potential to treat infectious diseases.

In conclusion, 2-[[(3-Bromo-4-pyridinyl)methyl]amino]ethanol (CAS No. 2026555-35-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent starting point for synthesizing bioactive molecules targeting various diseases, including cancer, inflammation, and infectious disorders. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in the discovery and development of next-generation therapeutics.